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Compound Name: 2,5-Dimethylheptane

Cat. No.: B1361372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethylheptane is a branched-chain alkane that serves as a non-polar, aprotic solvent.

[1][2] Its chemical inertness, low polarity, and specific physical properties make it a viable

alternative to other hydrocarbon solvents like hexane and heptane in various non-polar

reactions.[3][4] These application notes provide a comprehensive overview of the

physicochemical properties of 2,5-dimethylheptane, its potential applications in common non-

polar reactions, and detailed, representative experimental protocols.

Physicochemical Properties of 2,5-Dimethylheptane
2,5-Dimethylheptane is a colorless liquid with a petroleum-like odor.[1] Its branched structure

influences its physical properties compared to its straight-chain isomer, nonane.[1] A summary

of its key properties is presented in the table below, alongside those of n-heptane and toluene

for comparison.
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Property
2,5-
Dimethylheptane

n-Heptane Toluene

Molecular Formula C₉H₂₀[2][5][6] C₇H₁₆ C₇H₈

Molecular Weight 128.26 g/mol [1][5] 100.21 g/mol 92.14 g/mol

Density 0.7037 g/cm³[1] 0.684 g/cm³ 0.867 g/cm³

Boiling Point 129.2 °C[1] 98.4 °C 110.6 °C

Melting Point -111.9 °C[1] -90.6 °C -95 °C

Flash Point ~54 °C -4 °C 4 °C

Solubility in Water Insoluble[1][2] Insoluble Insoluble

Solubility in Organic

Solvents

Soluble in hexane,

toluene, ether,

benzene, and

acetone[1][3]

Soluble in ethanol,

ether, chloroform

Miscible with most

organic solvents

Dielectric Constant ~2 1.9 2.4

Applications in Non-Polar Reactions
Due to its non-polar and aprotic nature, 2,5-dimethylheptane is a suitable solvent for a range

of organic reactions that involve non-polar reagents and intermediates. Its higher boiling point

compared to hexane can be advantageous for reactions requiring elevated temperatures.

General Considerations for Use:
Inert Atmosphere: For moisture-sensitive reactions, such as Grignard reactions, it is crucial

to use anhydrous 2,5-dimethylheptane and maintain an inert atmosphere (e.g., nitrogen or

argon).

Solubility: While it is an excellent solvent for non-polar compounds, the solubility of more

polar reagents or catalysts should be considered.[1]

Safety: 2,5-Dimethylheptane is a flammable liquid and should be handled with appropriate

safety precautions in a well-ventilated fume hood.
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Experimental Protocols (Representative Examples)
The following protocols are representative examples of how 2,5-dimethylheptane could be

used as a solvent in common non-polar reactions. These are based on general procedures for

these reaction types, adapted for the specific properties of this solvent.

Grignard Reaction: Synthesis of 2-Phenyl-2-propanol
This protocol describes the reaction of a Grignard reagent with a ketone. The use of an etheral

solvent is common for Grignard reactions to stabilize the Grignard reagent, however,

hydrocarbon solvents can also be employed, particularly in industrial settings.

Reaction Scheme:

Materials:

Magnesium turnings

Bromomethane

Acetophenone

Anhydrous 2,5-Dimethylheptane

Anhydrous Diethyl Ether (for initiation, if necessary)

Iodine crystal (for initiation)

1 M Hydrochloric acid

Saturated aqueous sodium bicarbonate

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate

Procedure:

Preparation of Grignard Reagent:
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In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine.

Add anhydrous 2,5-dimethylheptane to the flask.

In the dropping funnel, place a solution of bromomethane in anhydrous 2,5-
dimethylheptane.

Add a small portion of the bromomethane solution to the magnesium. If the reaction does

not start (indicated by bubbling and disappearance of the iodine color), a small amount of

anhydrous diethyl ether can be added to initiate the reaction.

Once initiated, add the remaining bromomethane solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, stir the mixture at room temperature for 1 hour to ensure

complete formation of the Grignard reagent.

Reaction with Ketone:

Dissolve acetophenone in anhydrous 2,5-dimethylheptane and add it to the dropping

funnel.

Cool the Grignard reagent solution in an ice bath.

Add the acetophenone solution dropwise to the stirred Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Work-up:

Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of 1 M

hydrochloric acid.

Transfer the mixture to a separatory funnel. Separate the organic layer.
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Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the product by distillation or chromatography.

Grignard Reagent
Preparation

Reaction with
Ketone

CH3MgBr in
2,5-dimethylheptane Aqueous

Work-up

Reaction
Mixture Purification

Crude
Product

Click to download full resolution via product page

Grignard Reaction Workflow

Wittig Reaction: Synthesis of 1-Phenyl-1-propene
This protocol outlines the synthesis of an alkene from an aldehyde and a phosphonium ylide.

Non-polar solvents are suitable for the Wittig reaction, especially when using non-stabilized

ylides.

Reaction Scheme:

Wittig Reaction Workflow

Logical Relationship of Solvent Properties to
Application
The suitability of 2,5-dimethylheptane for non-polar reactions is a direct consequence of its

molecular structure and resulting physicochemical properties.
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Physicochemical Properties

Applications in Non-Polar Reactions

Branched Alkane
Structure

Non-Polar
(Low Dielectric Constant)

Dissolves Non-Polar
Reactants & Intermediates

Aprotic
(No H-bond donors)

Does not interfere with
Ionic/Strongly Basic Reagents

High Boiling Point
(Relative to Hexane)

Suitable for Reactions
Requiring Heat

Chemically Inert

Minimizes Side
Reactions
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Solvent Properties and Applications

Conclusion
2,5-Dimethylheptane presents itself as a useful, non-polar, aprotic solvent for organic

synthesis. Its properties make it a suitable medium for reactions involving non-polar species,

and its higher boiling point offers an advantage over more volatile alkanes. While specific

documented uses in the provided reaction examples are not widespread in academic literature,

its characteristics strongly suggest its applicability. The provided protocols serve as a

foundational guide for researchers looking to employ 2,5-dimethylheptane as a solvent in their

synthetic endeavors. As with any solvent, empirical validation of its performance in a specific

reaction is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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